Cas no 2764-19-4 (3-methyl-1-phenyl-1H,4H-chromeno4,3-cpyrazol-4-one)

• Product Name: 3-methyl-1-phenyl-1H,4H-chromeno4,3-cpyrazol-4-one
• CAS No: 2764-19-4
• MF: C₁₇H₁₂N₂O₂
• MW: 276.289383888245
• CID: 2930178
• PubChem ID: 2793709
• Update Time: 2025-05-20

3-methyl-1-phenyl-1H,4H-chromeno4,3-cpyrazol-4-one Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-phenyl-1H,4H-chromeno4,3-cpyrazol-4-one
• PD181470
• 3-methyl-1-phenyl-1H,4H-chromeno[4,3-c]pyrazol-4-one
• CHEMBL412610
• AKOS040695212
• 2764-19-4
• BDBM50026583
• F3165-0005
• 3-methyl-1-phenylchromeno[4,3-c]pyrazol-4-one

• Inchi： 1S/C17H12N2O2/c1-11-15-16(19(18-11)12-7-3-2-4-8-12)13-9-5-6-10-14(13)21-17(15)20/h2-10H,1H3
• InChI Key： XQVHTRBZHCYIDD-UHFFFAOYSA-N
• SMILES： O1C(C2C(C)=NN(C3C=CC=CC=3)C=2C2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 276.089877630Da
• Monoisotopic Mass: 276.089877630Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 44.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-methyl-1-phenyl-1H,4H-chromeno4,3-cpyrazol-4-one

Introduction to 3-Methyl-1-Phenyl-1H,4H-Chromeno[4,3-c]Pyrazol-4-One (CAS No. 2764-19-4)

3-Methyl-1-phenyl-1H,4H-chromeno[4,3-c]pyrazolone, also known by its CAS registry number 2764-19-4, is a fascinating compound with a unique structure and diverse applications. This compound belongs to the class of chromenopyrazolones, which are derivatives of coumarin and pyrazole. The combination of these structural elements gives rise to its distinctive properties and potential uses in various fields such as pharmacology, material science, and organic synthesis.

The molecular structure of 3-methyl-1-phenyl-chromeno-pyrazolone consists of a chromene ring fused with a pyrazole ring. The chromene moiety contributes aromaticity and conjugation, while the pyrazole ring introduces nitrogen atoms that can participate in hydrogen bonding and other intermolecular interactions. The methyl group at position 3 adds to the compound's stability and may influence its reactivity in chemical reactions.

Recent studies have highlighted the potential of chromenopyrazolones as scaffolds for drug discovery. For instance, researchers have explored their role as inhibitors of certain enzymes and their ability to modulate cellular pathways. These findings suggest that 3-methyl-1-phenyl-chromeno-pyrazolone could serve as a lead compound for developing novel therapeutic agents targeting diseases such as cancer and neurodegenerative disorders.

In addition to its pharmacological applications, this compound has shown promise in material science. Its aromatic structure makes it a candidate for use in organic electronics, particularly in the development of semiconducting materials. Recent advancements in this area have demonstrated that chromenopyrazolones can exhibit desirable electronic properties when incorporated into thin-film transistors or light-emitting diodes.

The synthesis of 3-methyl-1-phenyl-chromeno-pyrazolone typically involves multi-step reactions that combine traditional organic chemistry techniques with modern catalytic methods. One common approach is the condensation of substituted coumarins with amino carbonyl compounds under acidic or basic conditions. This process often requires precise control over reaction conditions to achieve high yields and purity.

From an analytical standpoint, the characterization of this compound relies on advanced spectroscopic techniques such as UV-vis spectroscopy, NMR spectroscopy, and mass spectrometry. These methods allow researchers to confirm the compound's structure and purity while providing insights into its electronic properties.

In conclusion, 3-methyl-1-phenyl-chromeno[4,3-c]pyrazolone (CAS No. 2764-19-4) is a versatile compound with significant potential across multiple disciplines. Its unique structure, coupled with recent research findings, positions it as a valuable tool in drug discovery and material science. As ongoing studies continue to uncover new applications for this compound, its importance in both academic and industrial settings is likely to grow further.